Cas no 87154-95-8 (3,4-dihydro-6-(1-piperazinyl)-2(1H)-Quinolinone)

• Product Name: 3,4-dihydro-6-(1-piperazinyl)-2(1H)-Quinolinone
• CAS No: 87154-95-8
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 1119925
• PubChem ID: 11117896
• Update Time: 2025-04-20

3,4-dihydro-6-(1-piperazinyl)-2(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-6-(1-piperazinyl)-2(1H)-Quinolinone
• 6-Piperazino-1,2,3,4-tetrahydroquinoline-2-one
• 6-(1-piperazinyl)-3,4-dihydro-2(1H)-quinolinone
• 6-(piperazin-1-yl)-3,4-dihydroquinolin-2(1H)-one
• FSQOWYCPSKDQHL-UHFFFAOYSA-N
• 6-(1-piperazinyl)-3,4-dihydrocarbostyril
• 6-piperazin-1-yl-3,4-dihydro-1H-quinolin-2-one
• SCHEMBL7274510
• A1-40313
• 6-piperazinyl-3,4-dihydrocarbostyril
• 87154-95-8
• 2(1H)-Quinolinone, 3,4-dihydro-6-(1-piperazinyl)-
• DB-337469
• 6-(PIPERAZIN-1-YL)-3,4-DIHYDRO-1H-QUINOLIN-2-ONE

• Inchi： 1S/C13H17N3O/c17-13-4-1-10-9-11(2-3-12(10)15-13)16-7-5-14-6-8-16/h2-3,9,14H,1,4-8H2,(H,15,17)
• InChI Key： FSQOWYCPSKDQHL-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(=CC=C(C=2)N2CCNCC2)N1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.4Ų